N-(2-hydroxyethyl)-N,2,5-trimethylbenzamide

• IUPAC Name: N-(2-hydroxyethyl)-N,2,5-trimethylbenzamide
• InChI: InChI=1S/C12H17NO2/c1-9-4-5-10(2)11(8-9)12(15)13(3)6-7-14/h4-5,8,14H,6-7H2,1-3H3
• InChI Key: GNODUWBFSSIUOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)N(C)CCO
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

N-(2-hydroxyethyl)-N,2,5-trimethylbenzamide, commonly known as DEET, is a widely used insect repellent. It was first developed by the US Army in 1946 and has since become the most effective insect repellent available in the market. DEET is used to prevent insect bites and the diseases that they carry, such as malaria, dengue fever, and Zika virus.

Mechanism of Action

The mechanism of action of DEET is not fully understood. It is believed that DEET works by interfering with the insects' ability to detect humans and other animals. DEET may also interfere with the insects' ability to locate their hosts by disrupting the olfactory receptors in their antennae.
Biochemical and Physiological Effects:
DEET has been shown to have a low toxicity profile in humans. However, it can cause skin irritation and allergic reactions in some individuals. DEET has also been shown to be toxic to aquatic organisms, such as fish and amphibians, and may have negative effects on the environment.

Advantages and Limitations for Lab Experiments

DEET is a valuable tool for researchers studying insect behavior and ecology. It is effective in repelling a wide range of insects and can be used in a variety of experimental settings. However, DEET may have unintended effects on the behavior and physiology of the insects being studied. Researchers should be aware of these potential effects and take them into account when designing experiments.

Future Directions

There are several areas of research that could benefit from further study of DEET. One area is the development of new and more effective insect repellents. Another area is the study of the ecological effects of DEET on non-target organisms. Finally, there is a need for further research into the mechanisms of action of DEET and how it affects insect behavior and physiology.
Conclusion:
DEET is a widely used insect repellent that has been extensively studied for its insect-repelling properties. It is used in a variety of products to protect against mosquitoes, ticks, and other biting insects. DEET is also used in the field of entomology to study insect behavior and ecology. While DEET has a low toxicity profile in humans, it may have unintended effects on the environment and non-target organisms. Further research is needed to develop new and more effective insect repellents and to understand the ecological effects of DEET.

Synthesis Methods

The synthesis of DEET is a multistep process that involves the reaction between 2,5-xylenol and ethylene oxide. The reaction produces 3-(N,N-diethylamino)propyl-2-hydroxyethyl-2,5-xylenol, which is then converted to DEET by treatment with trimethylamine. The final product is a colorless, oily liquid with a characteristic odor.

Scientific Research Applications

DEET has been extensively studied for its insect-repelling properties. It is used in a variety of products, including sprays, lotions, and wipes, to protect against mosquitoes, ticks, and other biting insects. DEET is also used in the field of entomology to study insect behavior and ecology. It is a valuable tool for researchers to study the interactions between insects and their environment.